Cas no 923190-93-6 (N-(propan-2-yl)-1,2,3,4-tetrahydroquinoline-5-carboxamide)

• Product Name: N-(propan-2-yl)-1,2,3,4-tetrahydroquinoline-5-carboxamide
• CAS No: 923190-93-6
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• MDL: MFCD08691175
• CID: 3109355
• PubChem ID: 16227455
• Update Time: 2025-10-28

N-(propan-2-yl)-1,2,3,4-tetrahydroquinoline-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Tetrahydro-quinoline-5-carboxylic acid isopropylamide
• N-(propan-2-yl)-1,2,3,4-tetrahydroquinoline-5-carboxamide
• Z220382866
• N-isopropyl-1,2,3,4-tetrahydroquinoline-5-carboxamide
• N-ISOPROPYL-1,2,3,4-TETRAHYDRO-5-QUINOLINECARBOXAMIDE
• CS-0276877
• AKOS000119219
• EN300-26007
• 923190-93-6

• MDL： MFCD08691175
• Inchi： 1S/C13H18N2O/c1-9(2)15-13(16)11-5-3-7-12-10(11)6-4-8-14-12/h3,5,7,9,14H,4,6,8H2,1-2H3,(H,15,16)
• InChI Key： DXKADNCPYJNZER-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CC2=C1CCCN2)NC(C)C

Computed Properties

• Exact Mass: 218.141913202Da
• Monoisotopic Mass: 218.141913202Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.1Ų

Additional information on N-(propan-2-yl)-1,2,3,4-tetrahydroquinoline-5-carboxamide

Professional Introduction to N-(propan-2-yl)-1,2,3,4-tetrahydroquinoline-5-carboxamide (CAS No. 923190-93-6)

N-(propan-2-yl)-1,2,3,4-tetrahydroquinoline-5-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 923190-93-6, represents a class of derivatives with potential applications in the development of novel therapeutic agents. The structural framework of this molecule incorporates a tetrahydroquinoline core, which is a well-documented scaffold in medicinal chemistry, known for its versatility in modulating biological pathways.

The< strong>N-(propan-2-yl) moiety attached to the tetrahydroquinoline ring introduces a specific pharmacophore that can influence the compound's pharmacokinetic and pharmacodynamic properties. This modification is particularly intriguing because it can alter the compound's solubility, metabolic stability, and binding affinity to biological targets. The carboxamide functional group at the 5-position further enhances the molecule's potential as a drug candidate by providing a site for further chemical modifications or interactions with biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of N-(propan-2-yl)-1,2,3,4-tetrahydroquinoline-5-carboxamide with greater accuracy. Studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in various diseases. For instance, preliminary computational studies indicate that it could interact with enzymes such as kinases or proteases, which are often dysregulated in pathological conditions.

In the realm of drug discovery, the synthesis and characterization of N-(propan-2-yl)-1,2,3,4-tetrahydroquinoline-5-carboxamide have been optimized using state-of-the-art synthetic methodologies. The introduction of the< strong>propan-2-yl group has been strategically designed to enhance the compound's bioavailability and target specificity. This approach aligns with the growing trend in pharmaceutical research towards developing molecules that not only demonstrate high efficacy but also exhibit favorable pharmacokinetic profiles.

The tetrahydroquinoline scaffold is particularly noteworthy due to its presence in several FDA-approved drugs that target neurological disorders and cancer. By leveraging this scaffold and incorporating the< strong>1,2,3,4-tetrahydroquinoline core into N-(propan-2-yl)-1,2,3,4-tetrahydroquinoline-5-carboxamide, researchers aim to harness its potential to develop treatments for conditions where current therapies are limited. The carboxamide group's ability to form hydrogen bonds and interact with polar regions of biological targets makes it an attractive feature for designing molecules with enhanced binding affinity.

Current research is focused on exploring the therapeutic potential of N-(propan-2-yl)-1,2,3,4-tetrahydroquinoline-5-carboxamide in preclinical models. Initial studies have shown promising results in vitro, where the compound demonstrated inhibitory activity against specific enzymatic targets. These findings have prompted further investigation into its mechanism of action and potential therapeutic applications. The compound's ability to modulate key biological pathways suggests its utility in treating a range of diseases.

The synthesis of N-(propan-2-yl)-1,2,3,4-tetrahydroquinoline-5-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the tetrahydroquinoline ring system efficiently. These methods not only improve yield but also minimize byproduct formation, ensuring a higher purity of the final product.

In conclusion,N-(propan-2-yl)-1,2,3,4-tetrahydroquinoline-5-carboxamide (CAS No. 923190-93-6) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for designing novel therapeutic agents. As research continues to uncover new applications for this compound，its significance in drug discovery is expected to grow significantly.